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Compound of Interest

Compound Name: PD-1-IN-22

cat. No.: B15144720

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential safety and
logistical information for the proper disposal of PD-1-IN-22, a potent inhibitor of the PD-1/PD-L1
interaction.

Based on the Safety Data Sheet (SDS), PD-1-IN-22 is not classified as a hazardous substance
or mixture.[1] This classification is central to its disposal protocol. However, it is crucial to follow
standard laboratory safety practices and any local or institutional regulations for chemical waste
disposal.

Key Safety and Handling Information

Prior to disposal, it is important to be aware of the handling and storage recommendations for
PD-1-IN-22 to minimize any potential risks.
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Parameter Information Source
CAS Number 2349372-98-9 [11[2]
Molecular Formula C25H25N504 [1][2]
Appearance Solid. Light yellow to light 2]

brown.

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C
Storage (2]

for 6 months, -20°C for 1

month.

Avoid inhalation, and contact
_ with eyes and skin. Avoid dust
Handling ) ) [1]
and aerosol formation. Use in

a well-ventilated area.

Safety goggles with side-
Personal Protective Equipment  shields, protective gloves, o

(PPE) impervious clothing, and a

suitable respirator.

Experimental Protocols

While specific experimental protocols involving PD-1-IN-22 will vary, the disposal procedure
outlined below should be considered the final step in any such workflow. The key principle is to
manage the waste generated from experiments in accordance with its non-hazardous
classification.

Disposal Procedures

As a non-hazardous substance, the disposal of PD-1-IN-22 is more straightforward than that of
hazardous materials. However, diligence and adherence to established laboratory protocols are
still necessary.

Step-by-Step Disposal Guidance:
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o Decontamination: All labware and surfaces that have come into contact with PD-1-IN-22
should be decontaminated. The SDS for PD-1-IN-22 suggests scrubbing surfaces and
equipment with alcohol.[1]

o Waste Collection:

o Solid Waste: Unused or waste PD-1-IN-22 powder, along with any contaminated
consumables (e.g., weigh boats, pipette tips, gloves), should be collected in a designated,
clearly labeled waste container for non-hazardous chemical waste.

o Liquid Waste: Solutions containing PD-1-IN-22 should be collected in a separate, sealed,
and clearly labeled container for non-hazardous liquid chemical waste. It is important not
to mix this with other waste streams, particularly hazardous ones.

o Labeling: All waste containers must be clearly labeled with the contents ("Waste PD-1-IN-22"
or similar) and explicitly marked as "non-hazardous."

o Storage Pending Disposal: Store the sealed waste containers in a designated and secure
area away from incompatible materials.

» Final Disposal: Arrange for the disposal of the non-hazardous chemical waste through your
institution's environmental health and safety (EHS) office or a licensed waste disposal
contractor. Always follow your institution's specific procedures for waste pickup and disposal.

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of PD-1-IN-22.
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Waste Preparation

Collect Liquid Waste Ve — - - -
(Solutions containing PD-1-IN-22) Containerization & Labeling Final Disposal
Decontaminate Labware ! Label Waste Containers Store in Designated Area Dispose via Institutional EHS
L

(e.g., with alcohol) [ (‘Waste PD-1-IN-22', 'Non-Hazardous") or Licensed Contractor
S
Collect Solid Waste

(Unused powder, contaminated consumables)

Click to download full resolution via product page
Caption: Disposal workflow for PD-1-IN-22.

Disclaimer: This information is based on the available Safety Data Sheet for PD-1-IN-22. It is
the user's responsibility to develop proper methods of handling and personal protection based
on the actual conditions of use and to comply with all local, state, and federal regulations
regarding waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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